Cas no 281232-92-6 ([1,1'-Biphenyl]-2,4'-dicarboxylicacid, 2-methyl ester)
281232-92-6 structure
Product Name:[1,1'-Biphenyl]-2,4'-dicarboxylicacid, 2-methyl ester
CAS No:281232-92-6
MF:C14H11NO3
MW:241.242043733597
CID:248330
Update Time:2024-01-26
[1,1'-Biphenyl]-2,4'-dicarboxylicacid, 2-methyl ester Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-2,4'-dicarboxylicacid, 2-methyl ester
- 4-(2-Carbamoylphenyl)benzoic acid
- 2'-(Methoxycarbonyl)-1,1'-biphenyl-4-carboxylicacid
- 2'-(Methoxycarbonyl)biphenyl-4-carboxylic acid
- Biphenyl-2,4'-dicarboxylicacid 2-methyl ester
- Methyl 2-(4-carboxyphenyl)benzoate
- 2-Methyl [1,1'-biphenyl]-2,4'-dicarboxylate
-
- MDL: MFCD06802566
- Inchi: 1S/C14H11NO3/c15-13(16)12-4-2-1-3-11(12)9-5-7-10(8-6-9)14(17)18/h1-8H,(H2,15,16)(H,17,18)
- InChI Key: UKCSLEZAFXRSQQ-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=C(C2=CC=CC=C2C(=O)N)C=C1
Computed Properties
- Exact Mass: 241.07400
- Monoisotopic Mass: 241.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: nothing
- Topological Polar Surface Area: 80.4A^2
Experimental Properties
- PSA: 80.39000
- LogP: 2.85100
[1,1'-Biphenyl]-2,4'-dicarboxylicacid, 2-methyl ester Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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